Cas no 359011-40-8 ((2-methanesulfonylethyl)(propan-2-yl)amine)

• Product Name: (2-methanesulfonylethyl)(propan-2-yl)amine
• CAS No: 359011-40-8
• MF: C₆H₁₅NO₂S
• MW: 165.253800630569
• CID: 4649835
• PubChem ID: 60708370
• Update Time: 2025-08-05

(2-methanesulfonylethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-methanesulfonylethyl)(propan-2-yl)amine
• 2-Propanamine, N-[2-(methylsulfonyl)ethyl]-

• Inchi： 1S/C6H15NO2S/c1-6(2)7-4-5-10(3,8)9/h6-7H,4-5H2,1-3H3
• InChI Key： WIDXEYILRKFVGH-UHFFFAOYSA-N
• SMILES： CC(NCCS(C)(=O)=O)C

(2-methanesulfonylethyl)(propan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on (2-methanesulfonylethyl)(propan-2-yl)amine

The Compound CAS No 35901-40-8: (2-Methanesulfonylethyl)(Propan-2-yl)Amine

The compound with CAS number 35901-40-8, commonly referred to as (2-methanesulfonylethyl)(propan-2-yl)amine, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methanesulfonyl group attached to an ethyl chain and a propan-2-ylamine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of (2-methanesulfonylethyl)(propan-2-yl)amine as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The methanesulfonyl group is known to enhance the stability and bioavailability of compounds, while the propan-2-ylamine moiety provides flexibility for further functionalization. This dual functionality makes it an attractive candidate for drug discovery programs targeting complex biological systems.

In the context of agrochemicals, (2-methanesulfonylethyl)(propan-2-yl)amine has been investigated as a precursor for herbicides and fungicides. Its ability to form stable derivatives under various reaction conditions has been leveraged to create compounds with improved efficacy and reduced environmental impact. For example, recent advancements in green chemistry have focused on using this compound to develop sustainable agricultural solutions that minimize the use of hazardous chemicals.

The synthesis of (2-methanesulfonylethyl)(propan-2-yl)amine typically involves a multi-step process that begins with the reaction of methanesulfonyl chloride with an appropriate amine precursor. The choice of solvent, temperature, and catalyst plays a critical role in ensuring high yields and purity. Recent optimizations in reaction conditions have led to more efficient syntheses, reducing production costs and improving scalability for industrial applications.

From a structural standpoint, the compound exhibits a balance between hydrophilic and hydrophobic properties due to the presence of both polar (methanesulfonyl) and non-polar (propan-2-yl) groups. This balance is crucial for its performance in various chemical reactions, such as nucleophilic substitutions and condensations. Researchers have also explored its use in polymer chemistry, where it serves as a cross-linking agent for creating advanced materials with tailored mechanical properties.

Looking ahead, the continued exploration of (2-methanesulfonylethyl)(propan-2-yl)amine is expected to unlock new opportunities across diverse industries. Its role as a versatile intermediate positions it as a key player in the development of innovative chemical products that address pressing global challenges, such as antibiotic resistance and sustainable agriculture.